Cas no 329078-48-0 (Acetamide, N-(3,4-dimethylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-)

• Product name: Acetamide, N-(3,4-dimethylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-
• CAS No: 329078-48-0
• MF: C₁₃H₁₆N₄OS
• MW: 276.357340812683
• MDL: MFCD00169087
• CID: 5195128

Acetamide, N-(3,4-dimethylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3,4-dimethylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-

• MDL： MFCD00169087
• Inchi： 1S/C13H16N4OS/c1-9-4-5-11(6-10(9)2)15-12(18)7-19-13-16-14-8-17(13)3/h4-6,8H,7H2,1-3H3,(H,15,18)
• InChI Key： MRTRVCAPYLJGCS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CSC1N(C)C=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Acetamide, N-(3,4-dimethylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-

Acetamide, N-(3,4-Dimethylphenyl)-2-[(4-Methyl-4H-1,2,4-Triazol-3-Yl)Thio]

The compound Acetamide, N-(3,4-Dimethylphenyl)-2-[(4-Methyl-4H-1,2,4-Triazol-3-Yl)Thio], with the CAS number 329078-48-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a substituted acetamide group and a triazole ring system with thioether functionality.

The molecular structure of this compound is composed of a central acetamide group linked to a 3,4-dimethylphenyl moiety and a 1,2,4-triazole ring substituted with a methyl group at position 4 and a thioether group at position 3. This combination of functional groups imparts the compound with interesting chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry, particularly as a component in fungicides and insecticides. The triazole ring system is known for its ability to inhibit enzymes involved in fungal growth, making it a valuable component in crop protection products.

In addition to its agricultural applications, this compound has shown promise in the pharmaceutical industry as well. Research indicates that the thioether group may play a role in enhancing the bioavailability of certain drugs when incorporated into their structures.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the 1,2,4-triazole derivative followed by coupling reactions to introduce the acetamide and phenyl groups. Optimization of reaction conditions has been a focus of recent research to improve yield and purity.

From an environmental standpoint, studies are ongoing to assess the biodegradability and toxicity profile of this compound. Preliminary findings suggest that it has low toxicity to aquatic organisms under standard test conditions.

In conclusion, Acetamide, N-(3,4-Dimethylphenyl)-2-[(4-Methyl-4H-1,2,4-Triazol-3-Yl)Thio] represents an important molecule with diverse applications across multiple industries. Its unique structure and functional groups make it a subject of interest for both academic research and industrial development.